Cas no 1312801-94-7 (4-(2-(4-Methylpiperidin-1-yl)ethoxy)phenylboronic acid)

• Product Name: 4-(2-(4-Methylpiperidin-1-yl)ethoxy)phenylboronic acid
• CAS No: 1312801-94-7
• MF: C₁₄H₂₂BNO₃
• MW: 263.140384197235
• MDL: MFCD16413614
• CID: 4583186
• Update Time: 2025-05-25

4-(2-(4-Methylpiperidin-1-yl)ethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-(4-Methylpiperazin-1-yl)ethoxy)phenylboronic acid
• 4-(2-(4-Methylpiperidin-1-yl)ethoxy)phenylboronic acid
• Boronic acid, B-[4-[2-(4-methyl-1-piperidinyl)ethoxy]phenyl]-

• MDL： MFCD16413614
• Inchi： 1S/C14H22BNO3/c1-12-6-8-16(9-7-12)10-11-19-14-4-2-13(3-5-14)15(17)18/h2-5,12,17-18H,6-11H2,1H3
• InChI Key： QDHQNALJDIAWKR-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(OCCN2CCC(C)CC2)C=C1)(O)O

Additional information on 4-(2-(4-Methylpiperidin-1-yl)ethoxy)phenylboronic acid

4-(2-(4-Methylpiperidin-1-yl)ethoxy)phenylboronic Acid: A Comprehensive Overview

4-(2-(4-Methylpiperidin-1-yl)ethoxy)phenylboronic acid, with the CAS number 1312801-94-7, is a versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a boronic acid group with a substituted piperidine moiety. The presence of the boronic acid group makes it an ideal candidate for various cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which has revolutionized the synthesis of complex organic molecules.

The chemical structure of 4-(2-(4-Methylpiperidin-1-yl)ethoxy)phenylboronic acid consists of a phenyl ring substituted with an ethoxy group. This ethoxy group is further connected to a 4-methylpiperidine ring, which introduces both steric and electronic effects into the molecule. The boronic acid functionality at the para position of the phenyl ring is crucial for its reactivity in coupling reactions. Recent studies have highlighted the importance of such compounds in constructing biaryl structures, which are essential components in drug discovery and material synthesis.

In terms of synthesis, 4-(2-(4-Methylpiperidin-1-yl)ethoxy)phenylboronic acid can be prepared through various routes, including hydroboration and Suzuki coupling methodologies. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. One notable approach involves the reaction of a suitable aryl halide with a boronate ester in the presence of a palladium catalyst. This method not only ensures high yields but also provides excellent control over the product's stereochemistry.

The applications of 4-(2-(4-Methylpiperidin-1-yl)ethoxy)phenylboronic acid are vast and continually expanding. In drug discovery, this compound serves as an intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. Its ability to participate in cross-coupling reactions allows chemists to construct complex molecular frameworks with precision. Additionally, this compound has shown promise in materials science, particularly in the development of advanced polymers and electronic materials.

Recent research has focused on optimizing the properties of 4-(2-(4-Methylpiperidin-1-yl)ethoxy)phenylboronic acid for specific applications. For instance, studies have explored its use in constructing heterocyclic compounds with enhanced stability and bioavailability. Furthermore, investigations into its reactivity under different reaction conditions have provided valuable insights into its potential for large-scale industrial applications.

In conclusion, 4-(2-(4-Methylpiperidin-1-yl)ethoxy)phenylboronic acid, CAS No. 1312801-94-7, stands as a pivotal compound in modern organic chemistry. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial applications. As research continues to uncover new possibilities for this compound, its role in shaping future advancements in drug discovery and materials science is likely to grow even further.